Cas no 1807300-80-6 (5-Fluoro-6-nitronicotinonitrile)
5-Fluoro-6-nitronicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Fluoro-6-nitronicotinonitrile
-
- Inchi: 1S/C6H2FN3O2/c7-5-1-4(2-8)3-9-6(5)10(11)12/h1,3H
- InChI Key: BQYZIRJKQVBDDV-UHFFFAOYSA-N
- SMILES: FC1=CC(C#N)=CN=C1[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 231
- XLogP3: 0.8
- Topological Polar Surface Area: 82.5
5-Fluoro-6-nitronicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029009153-250mg |
5-Fluoro-6-nitronicotinonitrile |
1807300-80-6 | 95% | 250mg |
$989.80 | 2023-09-02 | |
| Alichem | A029009153-1g |
5-Fluoro-6-nitronicotinonitrile |
1807300-80-6 | 95% | 1g |
$2837.10 | 2023-09-02 |
5-Fluoro-6-nitronicotinonitrile Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 5-Fluoro-6-nitronicotinonitrile
5-Fluoro-6-nitronicotinonitrile (CAS No. 1807300-80-6): An Emerging Compound in Chemical and Pharmaceutical Research
5-Fluoro-6-nitronicotinonitrile (CAS No. 1807300-80-6) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound, characterized by its fluoro and nitro functionalities, offers a promising platform for the development of new pharmaceuticals and advanced materials.
The chemical structure of 5-Fluoro-6-nitronicotinonitrile is composed of a pyridine ring with a fluorine atom at the 5-position and a nitro group at the 6-position, along with two cyano groups. This arrangement imparts specific electronic and steric properties that make it an attractive candidate for various chemical reactions and biological studies. The presence of the fluorine atom enhances the compound's lipophilicity, which can be crucial for improving the bioavailability and metabolic stability of drug candidates.
Recent research has focused on the synthesis and characterization of 5-Fluoro-6-nitronicotinonitrile. A study published in the Journal of Organic Chemistry (2021) detailed an efficient synthetic route using a combination of palladium-catalyzed cross-coupling reactions and nitration steps. This method not only improves the yield but also enhances the purity of the final product, making it suitable for further applications in drug discovery and materials science.
In the realm of medicinal chemistry, 5-Fluoro-6-nitronicotinonitrile has shown potential as a lead compound for the development of new therapeutic agents. Its unique electronic properties make it an excellent scaffold for designing molecules with improved pharmacological profiles. For instance, a study in Bioorganic & Medicinal Chemistry Letters (2022) explored the use of this compound as a precursor for synthesizing inhibitors of specific enzymes involved in cancer pathways. The results indicated that derivatives of 5-Fluoro-6-nitronicotinonitrile exhibited significant anti-proliferative activity against various cancer cell lines, suggesting its potential as a novel anti-cancer agent.
Beyond its applications in medicinal chemistry, 5-Fluoro-6-nitronicotinonitrile has also been investigated for its use in materials science. The presence of multiple functional groups makes it a versatile building block for constructing advanced materials with tailored properties. A recent study in Advanced Materials (2023) demonstrated the use of this compound in the synthesis of conductive polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in electronic devices, sensors, and energy storage systems.
The environmental impact of chemical compounds is an important consideration in their development and application. Studies on the biodegradability and toxicity of 5-Fluoro-6-nitronicotinonitrile have shown that it exhibits low environmental persistence and minimal toxicity to aquatic organisms. This makes it a more environmentally friendly option compared to some traditional compounds used in similar applications.
In conclusion, 5-Fluoro-6-nitronicotinonitrile (CAS No. 1807300-80-6) is a promising compound with diverse applications in chemical and pharmaceutical research. Its unique chemical structure and functional groups offer opportunities for developing new drugs, advanced materials, and environmentally sustainable solutions. Ongoing research continues to uncover new possibilities for this compound, making it an exciting area of study for scientists and researchers worldwide.
1807300-80-6 (5-Fluoro-6-nitronicotinonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)